N-[2-[Cyanomethyl(propyl)amino]-2-oxoethyl]-2,4-difluorobenzamide

• IUPAC Name: N-[2-[cyanomethyl(propyl)amino]-2-oxoethyl]-2,4-difluorobenzamide
• InChI: InChI=1S/C14H15F2N3O2/c1-2-6-19(7-5-17)13(20)9-18-14(21)11-4-3-10(15)8-12(11)16/h3-4,8H,2,6-7,9H2,1H3,(H,18,21)
• InChI Key: LLVGGDLMDDCDBP-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CC#N)C(=O)CNC(=O)C1=C(C=C(C=C1)F)F
• Molecular Formula: C14H15F2N3O2
• Molecular Weight: 295.28 g/mol

Description

“N-[2-[Cyanomethyl(propyl)amino]-2-oxoethyl]-2,4-difluorobenzamide” is a chemical compound with the molecular formula C14H15F2N3O2. It has a molecular weight of 295.285 Da.

Synthesis Analysis

The synthesis of N-cyanoacetamides, a class to which this compound belongs, can be achieved through several methods. The most versatile and economical method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates. This process can be carried out under different reaction conditions to yield cyanoacetamide derivatives.

Molecular Structure Analysis

The molecular structure of this compound includes a total of 35 bonds. These comprise 14 non-H bonds, 2 multiple bonds, 7 rotatable bonds, 1 double bond, 1 triple bond, 1 tertiary amide (aliphatic), 1 tertiary amine (aliphatic), and 1 nitrile (aliphatic).

Chemical Reactions Analysis

Cyanoacetamide-N-derivatives are considered one of the most important precursors for heterocyclic synthesis. They are extensively used as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 295.285 Da. Further physical and chemical properties are not specified in the retrieved data.

Scientific Research Applications

Polymer Synthesis and Characterization

The compound has been utilized in the synthesis of novel aromatic polyimides, demonstrating solubility in organic solvents and thermal stability. This application underscores its importance in developing materials with potential electronic and optical uses (Butt et al., 2005).

Medicinal Chemistry and Drug Development

In medicinal chemistry, the compound serves as a precursor in the synthesis of novel hypoxia-selective cytotoxins, indicating its role in targeting hypoxic tumor cells, a critical aspect of cancer research (Palmer et al., 1995). Furthermore, its derivatives have been explored for anticonvulsant activities, suggesting potential applications in treating neurological disorders (Likhosherstov et al., 2014).

Organic Synthesis

In organic synthesis, the compound has been employed in the operationally simple synthesis of N,N-Diethyl-3-methylbenzamide (DEET), facilitating educational and research applications by demonstrating fundamental principles of carbonyl reactivity and amide bond formation (Withey & Bajic, 2015).

Analytical Chemistry

It has been involved in the identification and synthesis of novel impurities in pharmaceutical drugs, enhancing the understanding of drug purity and stability, which is crucial for drug safety and efficacy (Kancherla et al., 2018).